Cas no 188305-06-8 (Feruloylagmatine)

• Product Name: Feruloylagmatine
• CAS No: 188305-06-8
• MF: C₁₅H₂₂N₄O₃
• MW: 306.360183238983
• CID: 5182252
• PubChem ID: 46173376
• Update Time: 2025-06-09

Feruloylagmatine Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[4-[(aminoiminomethyl)amino]butyl]-3-(4-hydroxy-3-methoxyphenyl)-, (2E)-
• CHEBI:75544
• 4-hydroxy-3-methoxycinnamoylagmatine
• 188305-06-8
• N-(4-carbamimidamidobutyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide
• N-(4-guanidinobutyl)-4-hydroxy-3-methoxycinnamamide
• C18325
• Q27158889
• N1-trans-Feruloylagmatine
• feruloylagmatine
• 1-(trans-4'-hydroxy-3'-methoxycinnamoylamino)-4-guanidinobutane
• Q27145385
• Feruloyl agmatine (isomer of 1607)
• (2E)-N-(4-carbamimidamidobutyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide
• CHEBI:86091
• Feruloylagmatine

• Inchi： 1S/C15H22N4O3/c1-22-13-10-11(4-6-12(13)20)5-7-14(21)18-8-2-3-9-19-15(16)17/h4-7,10,20H,2-3,8-9H2,1H3,(H,18,21)(H4,16,17,19)/b7-5+
• InChI Key： UBMDAKWARMURDL-FNORWQNLSA-N
• SMILES： C(NCCCCNC(N)=N)(=O)/C=C/C1=CC=C(O)C(OC)=C1

Computed Properties

• Exact Mass: 306.16919058g/mol
• Monoisotopic Mass: 306.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives

Additional information on Feruloylagmatine

Recent Advances in Feruloylagmatine (188305-06-8) Research: A Comprehensive Review

Feruloylagmatine (CAS: 188305-06-8) is a bioactive compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide an up-to-date synthesis of the latest findings related to Feruloylagmatine, focusing on its chemical properties, biological activities, and emerging applications in medicine. The compound, a conjugate of ferulic acid and agmatine, exhibits a unique combination of antioxidant, anti-inflammatory, and neuroprotective properties, making it a promising candidate for drug development.

Recent studies have elucidated the molecular mechanisms underlying the pharmacological effects of Feruloylagmatine. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its ability to modulate the NF-κB signaling pathway, thereby reducing inflammation in cellular models of neurodegenerative diseases. Additionally, its antioxidant properties have been linked to the scavenging of reactive oxygen species (ROS), which play a critical role in oxidative stress-related pathologies. These findings underscore the compound's potential as a multi-target therapeutic agent.

In terms of chemical synthesis and optimization, advancements have been made to improve the bioavailability and stability of Feruloylagmatine. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of novel derivatives with enhanced pharmacokinetic profiles. These derivatives were designed to overcome the limitations of the parent compound, such as poor solubility and rapid metabolism, which have hindered its clinical translation. The study highlighted the importance of structural modifications in maximizing therapeutic efficacy.

The application of Feruloylagmatine in disease models has also expanded. Preclinical studies have explored its efficacy in conditions ranging from cardiovascular diseases to metabolic disorders. For example, a recent investigation in the European Journal of Pharmacology (2023) revealed its cardioprotective effects in a rodent model of ischemia-reperfusion injury. The compound was shown to attenuate myocardial damage by reducing oxidative stress and inflammation, suggesting its potential as an adjunct therapy for heart disease.

Despite these promising developments, challenges remain in the clinical translation of Feruloylagmatine. Issues such as dose optimization, long-term safety, and formulation development need to be addressed. Future research directions may include large-scale clinical trials to validate its efficacy and safety in humans, as well as the exploration of combination therapies to enhance its therapeutic outcomes. Collaborative efforts between academia and industry will be crucial in advancing this compound from the bench to the bedside.

In conclusion, Feruloylagmatine (188305-06-8) represents a versatile and potent bioactive compound with broad therapeutic potential. The latest research highlights its multifaceted mechanisms of action and its applicability across various disease models. As the scientific community continues to unravel its full potential, Feruloylagmatine may soon emerge as a key player in the development of next-generation therapeutics.